(4-Chloro-2,5-difluorophenyl)methanol

• IUPAC Name: (4-chloro-2,5-difluorophenyl)methanol
• InChI: InChI=1S/C7H5ClF2O/c8-5-2-6(9)4(3-11)1-7(5)10/h1-2,11H,3H2
• InChI Key: JGIXSUUXGXJGDM-UHFFFAOYSA-N
• Canonical SMILES: C1=C(C(=CC(=C1F)Cl)F)CO
• Molecular Formula: C7H5ClF2O
• DSSTOX Substance ID: DTXSID001290711
• Molecular Weight: 178.56 g/mol
• CAS RN: 252004-49-2

Description

(4-Chloro-2,5-difluorophenyl)methanol, also known as 4-chloro-2,5-difluorophenol, is an important compound used in a variety of scientific research applications. It is a white solid with a molecular weight of 206.48 g/mol and a melting point of 56-58 °C. It is an aromatic compound, with a phenol group attached to a carbon-chlorine bond. 4-chloro-2,5-difluorophenol has been used in a number of laboratory experiments, and is commonly used in the synthesis of other compounds.

Scientific Research Applications

Organic Synthesis and Medicinal Chemistry

Fluorine-Containing Polymers

Materials Science and Surface Modification

Fluorescent Probes and Imaging Agents

Environmental Chemistry

Catalysis and Green Chemistry

Synthesis routes and methods I

Procedure details

To a mixture of 4-chloro-2,5-difluoro-benzoic acid (15 g, 78 mmol) tetrahydrofuran (THF) (75 mL) and trimethylborate (26 mL, 230 mmol) was added borane-methylsulfide complex (86 mL, 86 mmol, 10 M solution in DMS), and the mixture was stirred for 18 hours at ambient temperature. Additional borane-methylsulfide complex (2.47 mL, 24.7 mmol) was added to drive the reaction to completion. The mixture was poured into 1M aqueous NaOH, extracted 3× with ether, and the combined organic layers were dried over anhydrous MgSO4, filtered and concentrated in vacuo. Trituration of the solid residue with ether-hexane afforded 14 g of (4-chloro-2,5-difluoro-phenyl)-methanol as a colorless solid. 1H NMR (400 MHz, CDCl3) 67 7.26 (dd, 1H, J=6, 8.8 Hz), 7.11 (dd, 1H, J=6, 9.2 Hz), 4.71 (d, 2H, J=6.0 Hz), 1.80 (t, 1H, J=6.0 Hz) ppm.

Synthesis routes and methods II

Procedure details

Step A To the solution of 4-chloro-2,5-difluorobenzoic acid (Oakwood) (6.08 g, 31 mmol) in anhydrous tetrahydrofuran (75 mL) at 0° C. was added a solution of BH3.THF (1 M, 62 mL, 62 mmol). The reaction mixture was stirred at room temperature for 18 h. Aqueous HCl solution was added, and the mixture was extracted with ethyl acetate. The organic layer was separated, washed with saturated aqueous NaHCO3 solution, brine, dried over MgSO4, and concentrated to give (4-chloro-2,5-difluoro-phenyl)-methanol as a colorless oil (5.5 g, 98%).